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Compound of Interest

Compound Name: Centhaquin

Cat. No.: B1668379

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Centhaquin is paramount. This document provides
a comprehensive guide to the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of Centhaquin's key chemical and physical properties is provided below.

Property Value Reference
Molecular Formula C22H25Ns [1]
Molecular Weight 331.5 g/mol [1]
Appearance Solid MedChemExpress
- DMSO: 62.5 mg/mL (188.57
Solubility [2]
mM)

Powder: -20°C for 3 years, 4°C
Storage Temperature for 2 years. In solvent: -80°C [2]

for 2 years, -20°C for 1 year.

Hazard Identification and Safety Precautions
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Centhaquin is classified with the following hazards according to the Globally Harmonized
System (GHS)[1][3].

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Hazardous to the Aquatic ]
) H413: May cause long lasting
Environment, Long-Term Category 4 o
harmful effects to aquatic life
Hazard

Signal Word: Warning[3]

Precautionary Statements:[1][3]

e P264: Wash skin thoroughly after handling.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.
e P337 + P313: If eye irritation persists: Get medical advice/attention.
o P362 + P364: Take off contaminated clothing and wash it before reuse.

e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) Protocol
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Arisk assessment should be conducted for all procedures involving Centhaquin to ensure

appropriate PPE is selected[4][5][6]. The following table outlines the recommended PPE.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile)

To prevent skin contact and
irritation[3][4].

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards[4]

[71.

To protect against eye irritation

from splashes or aerosols[3]

[4].

Body Protection

Laboratory coat

To protect skin and clothing

from contamination[4][7].

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area. Use a
NIOSH-approved respirator if

aerosols may be generated|[83].

To prevent inhalation if the

material is aerosolized.

Operational and Disposal Plans
Experimental Workflow for Handling Centhaquin

The following diagram outlines the procedural steps for safely handling Centhaquin in a

laboratory setting.
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Experimental Workflow for Handling Centhaquin
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;
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:
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:
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;
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:
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:
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Caption: A step-by-step workflow for the safe handling of Centhaquin in a laboratory setting.
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Detailed Methodologies

In Vivo Experimental Protocol Example (Rat Model of Hemorrhagic Shock)
This protocol is a summary of methodologies described in published research[9][10].

o Animal Preparation: Adult Sprague-Dawley rats are anesthetized. Catheters are placed for
blood withdrawal, pressure monitoring, and drug administration[10].

¢ Induction of Hemorrhage: Blood is withdrawn to maintain a mean arterial pressure (MAP) of
35-40 mm Hg for a specified period (e.g., 30 minutes)[10].

e Resuscitation:

o The control group receives a standard resuscitation fluid (e.g., normal saline or 3%
hypertonic saline)[10].

o The experimental group receives Centhaquin (e.g., 0.05 mg/kg) dissolved in the
resuscitation fluid[9].

e Monitoring: Cardiovascular parameters, blood gases, and lactate levels are monitored
throughout the experiment[10].

» Endpoint: The primary endpoint may be survival time or restoration of hemodynamic
parameters[9].

Disposal Plan

Proper disposal of Centhaquin and associated waste is crucial to prevent environmental
contamination and accidental exposure.

Waste Segregation and Disposal Pathway
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Centhaquin Waste Disposal Pathway

Waste Streams

Unused Centhaquin Contaminated PPE (Gloves, Coats) Contaminated Labware (Vials, Pipette Tips)

Disposal Actions
Segregate into a designated
hazardous chemical waste container.

Dispose of via a licensed
waste management contractor for incineration.

Mix with non-hazardous,
unappealing material (e.g., cat litter)
and seal in a container.

Click to download full resolution via product page

Caption: A logical flow for the segregation and disposal of waste generated from handling
Centhaquin.

Step-by-Step Disposal Guidance:
e Unused or Expired Centhaquin:
o Do not dispose of down the drain or in regular trash[11][12][13].

o The preferred method is to use a chemical waste disposal service or a drug take-back
program[11][12].

o If a take-back program is unavailable, mix the unused compound with an inert and non-
palatable material such as cat litter or coffee grounds. Place the mixture in a sealed
container to prevent leakage and dispose of it in the designated hazardous waste
stream[14][13].
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e Contaminated Materials:

o All disposable items that have come into contact with Centhaquin, such as gloves, pipette
tips, and empty vials, should be considered contaminated waste.

o Place these materials in a clearly labeled, sealed container or bag for hazardous
waste[15].

o Decontamination of Reusable Equipment:

o Thoroughly clean and decontaminate all non-disposable equipment and surfaces that
have come into contact with Centhaquin. Use an appropriate cleaning agent and follow
your institution's standard operating procedures for decontamination.

» Final Disposal:

o All generated hazardous waste must be disposed of through a licensed environmental
waste management company, in accordance with local, state, and federal regulations[12].
Ensure that all waste is properly manifested and tracked to its final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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